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Compound of Interest

Compound Name: Selenium trioxide
CAS No.: 13768-86-0
Cat. No.: B077119
Get Quote
. J

For Immediate Release
Audience: Researchers, scientists, and drug development professionals.

This document provides a concise guide to the calculation of the molar mass of selenium
trioxide (SeOs). The molar mass is a fundamental chemical property, essential for
stoichiometric calculations, solution preparation, and substance quantification in various
research and development applications.

Chemical Formula and Composition

Selenium trioxide is a compound composed of one selenium atom and three oxygen atoms.
Its chemical formula is SeOs.

Atomic Mass Data

The calculation of the molar mass of a compound requires the atomic masses of its constituent
elements. The standard atomic weights are provided by the International Union of Pure and
Applied Chemistry (IUPAC).
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Atomic Mass (

Element Symbol Source
g/mol )

Selenium Se 78.971 [1112]

Oxygen @) 15.999 [31141[5][6]

Molar Mass Calculation

The molar mass of selenium trioxide is the sum of the atomic mass of one selenium atom and
three oxygen atoms. The calculation is detailed in the table below.

Constituent Atomic Mass (
Number of Atoms Total Mass ( g/mol )
Element g/mol )
Selenium (Se) 1 78.971 78.971
Oxygen (O) 3 15.999 47.997

Selenium Trioxide
(Se0s)

126.968

Therefore, the molar mass of selenium trioxide is 126.968 g/mol .

Methodological Statement

The calculation of molar mass is a theoretical determination based on established atomic
weights. As such, it does not involve experimental protocols or signaling pathways that would
necessitate visualization through diagrams. The process is a direct application of fundamental
chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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